Cas no 89599-38-2 (Methyl 4-hydroxyoxolane-2-carboxylate)

Methyl 4-hydroxyoxolane-2-carboxylate structure
89599-38-2 structure
Product Name:Methyl 4-hydroxyoxolane-2-carboxylate
CAS No:89599-38-2
MF:C6H10O4
MW:146.141202449799
CID:712070
Update Time:2023-08-03

Methyl 4-hydroxyoxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Furoic acid,tetrahydro-4-hydroxy-, methyl ester (6CI,7CI)
    • Methyl 4-hydroxytetrahydrofuran-2-carboxylate
    • Methyl 4-hydroxyoxolane-2-carboxylate
    • Inchi: 1S/C6H10O4/c1-9-6(8)5-2-4(7)3-10-5/h4-5,7H,2-3H2,1H3
    • InChI Key: VNIBGLWXTXGXAE-UHFFFAOYSA-N
    • SMILES: O1CC(CC1C(=O)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Topological Polar Surface Area: 55.8
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